Cas no 390406-08-3 ((1S)-2-amino-1-(3,4-dichlorophenyl)ethan-1-ol)

(1S)-2-amino-1-(3,4-dichlorophenyl)ethan-1-ol structure
390406-08-3 structure
Product Name:(1S)-2-amino-1-(3,4-dichlorophenyl)ethan-1-ol
CAS No:390406-08-3
MF:C8H9Cl2NO
MW:206.069160223007
MDL:MFCD11042306
CID:304025
PubChem ID:38988956
Update Time:2025-04-19

(1S)-2-amino-1-(3,4-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-(aminomethyl)-3,4-dichloro-, (aS)-
    • Benzenemethanol,-(aminomethyl)-3,4-dichloro-, (S)-
    • a-(aMinoMethyl)-3
    • Benzenemethanol,a-(aminomethyl)-3,4-dichloro-,(aS)
    • Benzenemethanol,a-(aminomethyl)-3,4-dichloro-,(S)
    • (S)-2-Amino-1-(3,4-dichloro-phenyl)-ethanol
    • (1S)-2-amino-1-(3,4-dichlorophenyl)ethan-1-ol
    • 2-amino-1-(3,4-dichlorophenyl)ethan-1-ol
    • 2-amino-1-(3,4-dichlorophenyl)ethanol
    • AS-48743
    • EN300-252235
    • 3567-82-6
    • 3,4-Dichlorophenylethanolamine
    • [rac]-2-amino-1-(3,4-dichloro -phenyl)-ethanol
    • F53129
    • EINECS 222-659-5
    • 2-amino-1-(3,4-dichloro-phenyl)-ethanol
    • CHEMBL224526
    • NS00049829
    • KAFHLYIMFOUYGL-UHFFFAOYSA-N
    • SB36983
    • BDBM50176887
    • alpha-(Aminomethyl)-3,4-dichlorobenzyl alcohol
    • alpha(aminomethyl)-3,4-dichlorobenzyl alcohol
    • AKOS009159153
    • MFCD11168217
    • CS-0451648
    • SB36805
    • DTXSID90957054
    • [rac]-2-amino-1-(3,4-dichloro-phenyl)-ethanol
    • 390406-08-3
    • SCHEMBL296410
    • MDL: MFCD11042306
    • Inchi: 1S/C8H9Cl2NO/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8,12H,4,11H2
    • InChI Key: KAFHLYIMFOUYGL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(CN)O)Cl

Computed Properties

  • Exact Mass: 205.00600
  • Monoisotopic Mass: 205.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25000
  • LogP: 2.68580

(1S)-2-amino-1-(3,4-dichlorophenyl)ethan-1-ol Pricemore >>

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